Cas no 923133-90-8 (5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine)

• Product Name: 5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine
• CAS No: 923133-90-8
• MF: C₁₁H₁₁FN₂S
• MW: 222.281844377518
• MDL: MFCD08444647
• CID: 3109479
• PubChem ID: 16228112
• Update Time: 2025-04-21

5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Fluoro-4-methyl-benzyl)-thiazol-2-ylamine
• 5-(3-fluoro-4-methylbenzyl)-1,3-thiazol-2-amine
• 923133-90-8
• Z228586502
• G45389
• 5-(3-fluoro-4-methylbenzyl)thiazol-2-amine
• YLB13390
• EN300-33735
• CS-0246686
• AKOS000134298
• 5-[(3-fluoro-4-methylphenyl)methyl]-1,3-thiazol-2-amine
• 5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine

• MDL： MFCD08444647
• Inchi： 1S/C11H11FN2S/c1-7-2-3-8(5-10(7)12)4-9-6-14-11(13)15-9/h2-3,5-6H,4H2,1H3,(H2,13,14)
• InChI Key： ZIQWUWHGNUWGBS-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1CC1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 222.06269769Da
• Monoisotopic Mass: 222.06269769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 139-141 °C
• Boiling Point: 359.4±32.0 °C at 760 mmHg
• Flash Point: 171.1±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(3-fluoro-4-methylphenyl)methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)